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Compound of Interest

Compound Name: Manolide

Cat. No.: B1238367 Get Quote

Essential Safety and Handling Guide for Manolide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling Manolide. The following procedures are designed to ensure the

safety of laboratory personnel and to minimize environmental impact.

Hazard Identification and Classification
Manolide is classified as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), Manolide has the following

classifications[1]:

Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled[1].

Additionally, Manolide may cause irritation to the skin, eyes, and respiratory system[1].

Prolonged or repeated exposure should be avoided. The full toxicological properties of

Manolide have not been thoroughly investigated[1].
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Due to the limited availability of specific toxicological and exposure data for Manolide, the

following tables provide available information and highlight data gaps. Researchers should

handle this compound with caution, assuming a high degree of toxicity.

Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 75088-80-1 Cayman Chemical SDS

Molecular Formula C₂₅H₃₆O₅ PubChem

Molecular Weight 416.55 g/mol PubChem

Appearance Solid General

Solubility Soluble in Ethanol & DMSO Cayman Chemical SDS

Table 2: Toxicological Data

Parameter Value Species Route Source

LD50 (Oral)
Data not

available
- - -

LD50 (Dermal)
Data not

available
- - -

LC50 (Inhalation)
Data not

available
- - -

Note: While specific LD50 data for Manolide is unavailable, a related butenolide compound

has an oral LD50 of 275 mg/kg and an intraperitoneal LD50 of 44 mg/kg in mice, indicating

significant toxicity[2].

Table 3: Occupational Exposure Limits
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Substance Limit Type Value Agency

Manolide TLV-TWA Not Established ACGIH

Manolide PEL-TWA Not Established OSHA

Manolide REL-TWA Not Established NIOSH

Given the absence of established occupational exposure limits, engineering controls and

personal protective equipment should be utilized to minimize exposure to the lowest achievable

level.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory for all personnel handling Manolide. The

following step-by-step guide ensures proper protection.

Required PPE
Primary Engineering Control: All handling of Manolide powder or solutions should be

conducted in a certified chemical fume hood or a biological safety cabinet to minimize

inhalation exposure[3].

Gloves: Two pairs of chemical-resistant gloves should be worn. Nitrile gloves are a common

choice for many laboratory chemicals[4]. Since no specific glove breakthrough data for

Manolide is available, it is recommended to change the outer gloves frequently and

immediately if contamination is suspected.

Eye Protection: Chemical safety goggles or a full-face shield are required to protect against

splashes or airborne particles[5].

Lab Coat: A disposable, back-closing lab coat made of a low-permeability fabric is required.

This should be worn over personal clothing.

Respiratory Protection: When handling Manolide powder outside of a primary engineering

control, or if there is a risk of aerosolization, a NIOSH-approved respirator is necessary[1].

The specific type of respirator should be determined by a workplace hazard assessment.
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Donning and Doffing Procedure
Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Inner Gloves: Don the first pair of nitrile gloves.

Gown: Put on the disposable gown, ensuring it is securely fastened at the back.

Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled up over the

sleeves of the gown.

Eye/Face Protection: Put on safety goggles or a face shield.

Respirator (if required): Perform a user seal check to ensure the respirator is properly fitted.

Doffing (Taking Off) PPE:

Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning

them inside out. Dispose of them in the designated hazardous waste container.

Gown: Unfasten the gown and carefully pull it away from your body, touching only the inside

of the gown. Turn it inside out as you remove it and place it in the hazardous waste

container.

Hand Hygiene: Perform hand hygiene.

Eye/Face Protection: Remove goggles or face shield from the back to the front and place

them in a designated area for decontamination.

Respirator (if required): Remove the respirator without touching the front.

Inner Gloves: Remove the inner pair of gloves using the same technique as the outer gloves

and dispose of them in the hazardous waste container.

Final Hand Hygiene: Wash hands thoroughly with soap and water.
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Operational and Disposal Plans
Spill Management
In the event of a Manolide spill, immediate action is crucial to prevent exposure and

contamination.

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Secure the Area: Restrict access to the spill area.

Don PPE: Before re-entering the area, don the appropriate PPE as outlined above.

Containment: For liquid spills, use an inert absorbent material to contain the spill. For solid

spills, gently cover with a damp paper towel to avoid raising dust.

Collection: Carefully collect the absorbed material or contaminated paper towels and place

them in a clearly labeled, sealed hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., 60-70% ethanol), followed

by a thorough wash with soap and water. All cleaning materials must also be disposed of as

hazardous waste[6].

Waste Disposal Protocol
All Manolide waste, including unused product, contaminated labware, and PPE, must be

treated as hazardous waste.

Segregation: Collect all Manolide waste in a designated, leak-proof, and clearly labeled

hazardous waste container. Do not mix with other waste streams.

Container Management: Keep the hazardous waste container securely closed except when

adding waste. Store it in a well-ventilated, designated hazardous waste accumulation area.

Deactivation: Currently, there is no validated chemical deactivation protocol specifically for

Manolide. Therefore, all waste must be disposed of through a licensed hazardous waste

disposal company. Do not attempt to neutralize or dispose of Manolide down the drain.
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Empty Containers: Triple-rinse empty Manolide containers with a suitable solvent. The

rinsate must be collected and disposed of as hazardous waste.

Visual Workflow for Handling Manolide
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Manolide in a laboratory setting.
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Caption: Workflow for the safe handling of Manolide, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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